Direct Yellow 96
Description
Direct Yellow 96 is a Direct Fast to Light dye (DFL) also known as diphenyl Brilliant Flavine 7GFF, direct Yellow 7GFF, Solophenyl Flavine 7GFE and Solophenyl Flavine 7GFE 500 . It is ideal for application on cellulosic fibres, making it suitable for textile and paper colouring . It is a tender yellow powder .
Molecular Structure Analysis
Direct Yellow 96 has a complex molecular structure belonging to the Stilbenes and Triazole class . Its chemical formula is C39H34N10O13S4 .
Chemical Reactions Analysis
Direct Yellow 96 is soluble in water . In strong sulfuric acid, it turns to a purplish-red color, and when diluted, it becomes deep yellow . In strong hydrochloric acid, it turns yellow and when diluted, it becomes brown and precipitates . In thick sodium hydroxide solution, it does not dissolve but when diluted, it turns yellow .
Physical And Chemical Properties Analysis
Direct Yellow 96 is a bright green light yellow powder . It has good water solubility . Its molecular weight is 979.01 g/mol .
Mechanism of Action
Safety and Hazards
Direct Yellow 96 can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapours, or spray. After handling, it is advised to wash skin thoroughly. It should be used only outdoors or in a well-ventilated area. Protective gloves, eye protection, and face protection should be worn while handling it .
properties
CAS RN |
61725-08-4 |
|---|---|
Molecular Weight |
0 |
synonyms |
Flavin 7GFE; C.I.Direct Yellow 96; Pergasol Yellow 8GA; Pyrazol Brilliant Flavine 7GF; Solophenyl Flavine 7GFE 500 |
Origin of Product |
United States |
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